Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate
Cat. No. B1630039
M. Wt: 319.66 g/mol
InChI Key: MCYOAKSELHWBGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[F:1][C:2]([O:3][c:4]1[cH:5][c:6]2[c:7]([OH:19])[c:8]([C:14](=[O:15])[O:16][CH2:17][CH3:18])[cH:9][n:10][c:11]2[cH:12][cH:13]1)([F:20])[F:21].[P:22]([Cl:23])([Cl:24])([Cl:25])=[O:26]>>[F:1][C:2]([O:3][c:4]1[cH:5][c:6]2[c:7]([Cl:24])[c:8]([C:14](=[O:15])[O:16][CH2:17][CH3:18])[cH:9][n:10][c:11]2[cH:12][cH:13]1)([F:20])[F:21]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1cnc2ccc(OC(F)(F)F)cc2c1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)c1cnc2ccc(OC(F)(F)F)cc2c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
